3-Methylbenzophenone
Cat. No. B1359932
:
643-65-2
M. Wt: 196.24 g/mol
InChI Key: URBLVRAVOIVZFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09278915B2
Procedure details
To a 1000 mL RB flask fitted with magnetic stirrer, was charged with 375 mL of CCl4. The solvent was cooled to 0° C. and to the stirred solvent was added phenyl-m-tolyl-methanone (15.0 g, 76.45 mmol) followed by the addition of bromine (24.43 g, 152.9 mmol) at 0° C. and the mixture was allowed to stir at the same temperature for 30 minutes. The resulting solution was refluxed at 80° C. for 24 h. After completion of the reaction (reaction monitored by TLC), RM was cooled to 10° C. and quenched with the addition of solid sodium bicarbonate (15 g, 178.57 mmol). The organic layer was washed with saturated sodium bicarbonate solution (300 mL×2) and saturated brine solution (300 mL). The organic layer was dried over anhydrous Na2SO4 and the solvent was removed under reduced pressure to get the product as a white solid (6.8 g, Yield: 32.3%): 1H NMR (300 MHz, CDCl3): δ 7.74-7.76 (m, 2H), 7.71-7.72 (t, 2H), 7.51-7.67 (m, 2H), 7.40-7.45 (m, 3H), 4.46 (s, 2H).
Identifiers
|
REACTION_CXSMILES
|
[C:1]1([C:7]([C:9]2[CH:10]=[C:11]([CH3:15])[CH:12]=[CH:13][CH:14]=2)=[O:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Br:16]Br.C(=O)(O)[O-].[Na+]>C(Cl)(Cl)(Cl)Cl>[Br:16][CH2:15][C:11]1[CH:10]=[C:9]([C:7]([C:1]2[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=2)=[O:8])[CH:14]=[CH:13][CH:12]=1 |f:2.3|
|
Inputs
Step One
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Name
|
|
|
Quantity
|
15 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C(=O)C=1C=C(C=CC1)C
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Step Two
|
Name
|
|
|
Quantity
|
24.43 g
|
|
Type
|
reactant
|
|
Smiles
|
BrBr
|
Step Three
|
Name
|
|
|
Quantity
|
15 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
|
Step Four
|
Name
|
|
|
Quantity
|
375 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)(Cl)Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
to stir at the same temperature for 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
To a 1000 mL RB flask fitted with magnetic stirrer
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The resulting solution was refluxed at 80° C. for 24 h
|
|
Duration
|
24 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After completion of the reaction (reaction monitored by TLC), RM
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
was cooled to 10° C.
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic layer was washed with saturated sodium bicarbonate solution (300 mL×2) and saturated brine solution (300 mL)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The organic layer was dried over anhydrous Na2SO4
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was removed under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrCC=1C=C(C=CC1)C(=O)C1=CC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.8 g | |
| YIELD: PERCENTYIELD | 32.3% | |
| YIELD: CALCULATEDPERCENTYIELD | 32.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
